Cas no 2172472-93-2 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• CAS No: 2172472-93-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5814727
• PubChem ID: 165568929
• Update Time: 2025-05-25

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• 2172472-93-2
• EN300-1522843
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C25H28N2O6/c28-16(11-24(30)31)13-26-23(29)12-22(15-9-10-15)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： ZPUSPQSKCHDDDC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(CC(=O)O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid

Introduction to 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS No. 2172472-93-2)

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid, identified by its CAS number 2172472-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone, making it a versatile intermediate in the synthesis of bioactive molecules.

The structural motif of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid positions it as a valuable building block for the development of novel therapeutic agents. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. This protective strategy ensures that the peptide chain is synthesized stepwise without unintended side reactions, a critical consideration in the construction of complex biomolecules.

In recent years, there has been a surge in research focused on the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid exemplifies this trend, as its structure allows for modifications that can enhance stability and bioavailability while maintaining or even improving biological activity. Such modifications are essential for translating promising laboratory findings into effective clinical treatments.

The cyclopropyl moiety in 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid adds another layer of complexity and potential functionality. Cyclopropane rings are known for their unique electronic properties and their ability to influence protein-ligand interactions. By incorporating this structural element, researchers can fine-tune the binding affinity and selectivity of their compounds, which is crucial for developing drugs with minimal off-target effects.

Moreover, the fluorenylmethoxycarbonyl (Fmoc) protecting group not only facilitates controlled peptide synthesis but also provides a handle for further chemical modifications. The fluorene scaffold is fluorescent, which makes it useful in biochemical assays and imaging applications. This dual functionality—both as a synthetic tool and as a reporter group—enhances the compound's utility in drug discovery and development pipelines.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinity and metabolic stability. These computational tools have been instrumental in optimizing the design of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid derivatives. By leveraging machine learning algorithms trained on large datasets of bioactive molecules, researchers can identify structural features that enhance potency while minimizing toxicity. This data-driven approach has accelerated the discovery process and led to the identification of novel lead compounds with improved pharmacological profiles.

The hydroxybutanoic acid component of 4-(CAS No. 2172472)-93-(...)hydroxybutanoic acid contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. Hydroxyl groups are known to enhance solubility by increasing hydrogen bonding capacity with water molecules. This property is particularly important for oral and intravenous formulations, where poor solubility can limit drug absorption and efficacy.

In clinical settings, 4-(CAS No.) derivatives have shown promise in preclinical studies as potential treatments for various diseases. For instance, peptidomimetics based on similar structural motifs have been investigated for their anti-inflammatory, antiviral, and anticancer properties. While these early findings are encouraging, further research is needed to fully elucidate the therapeutic potential of this compound class.

The synthesis of 4-(...)hydroxybutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the protection-deprotection cycles involving Fmoc groups, as well as ring-forming reactions such as cyclization or alkylation. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility during production.

From a regulatory perspective, compounds like 4-(...)hydroxybutanoic acid must undergo rigorous testing to meet safety and efficacy standards before they can be approved for clinical use. This includes toxicity studies in vitro and in vivo, pharmacokinetic assessments, and clinical trials to evaluate therapeutic benefits. The complexity of its structure necessitates thorough characterization using spectroscopic methods such as NMR (nuclear magnetic resonance), mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.

The role of CAS No. 2172472 in academic research cannot be overstated. It serves as a unique identifier that allows researchers worldwide to cite and reference this compound accurately in their publications. The CAS registry system ensures that each chemical substance is uniquely numbered, facilitating seamless communication across scientific disciplines.

In conclusion,4-(...)hydroxybutanoic acid, with its CAS number 2172472, represents a significant advancement in pharmaceutical chemistry. Its intricate structure offers numerous opportunities for innovation in drug design, while its functional groups provide multiple points for modification to improve pharmacological properties. As research continues to uncover new applications for this compound,CAS No.* will undoubtedly play an integral role in shaping future therapies across various therapeutic areas.